This study investigates the effects of particle convexity, sphericity and aspect ratio (AR) on the behaviour of sheared granular materials using two-dimensional discrete element method simulations. Isotropic, dense and loose assemblies with different particle shapes were prepared and subjected to drained shearing via biaxial compression until the critical state was reached. Macroscopic characteristics such as strength and dilatancy are presented. The factors underlying the macroscopic behaviour are then investigated by considering the coordination number, fabric anisotropy, particle moment, friction mobilisation at contacts and particle rotation. For the range of shapes considered here, the data indicate that the shear strength decreases as particle convexity and sphericity increases while the shear strength increases with increasing AR. The shear strength and convexity are weakly correlated, however a stronger correlation is observed between AR and strength. The volumetric strain at large strains tends to increase with increasing AR. There is a stronger correlation between the critical state strength and both the critical state coordination number and the critical state mechanical void ratio than there is between the critical state void ratio and the critical state strength. The contact fabric anisotropy, the magnitude of the moment transmitted by particles and the friction mobilised at the contacts are important factors underlying strength. The critical state strength increases as both the mean particle moment and the mean mobilised friction increased. Analysis of particle rotation provides insights into the response of the granular materials to shearing.

The present work suggests numerical approach to determine phase transitions in small-ion Coulomb crystals in ion traps. The proposed method is based on the analysis of the trapped Coulomb crystal geometrical parameters a cross size \(\rho _i\), relative polar angle between neighboring particles \(\Delta \phi _i\), the surface area \(S_A\) and the volume \(V_p\) of a circumscribed polyhedron of a Coulomb crystal. We demonstrate an analysis procedure for the numerical determination of extremes of interpolated geometrical parameters functions. Phase transitions points are defined as the extremes of the proposed interpolated functions.

We present a novel smoothed particle hydrodynamics-discrete element method (SPH-DEM) approach for the simulation of deformable granular media. First, we show how the method converges to the analytical solution in a simple contact mechanics problem, namely the Hertz contact law for elastic spherical grains. Second, we analyze the evolution of a 2D packing of disks under uniaxial compression, displaying the evolution of key metrics of the packing such as the coordination number and the vertical stress. We show that the code produces data in quantitative agreement with what is known from literature. Finally, we demonstrate that our SPH-DEM coupling can be used to study packings of deformable grains from the onset of jamming to extremely compacted states, reaching packing fractions of \(\phi \simeq 0.995\).

In this paper, an enriched reproducing kernel particle method combined with stabilized conforming nodal integration (SCNI) is proposed to tackle material interface problems. Regarding the domain integration, the use of SCNI offers an effective NI technique and eliminates the zero-energy modes which occurs to direct NI. To model material interfaces, the method enriches the approximation by adding special functions constructed based on the level set function to represent weak discontinuities. Numerical examples with simple and complicated geometries of interface problems in two-dimensional linear elasticity are presented to test the performance of the proposed method, and results show that it considerably reduces strain oscillations and yields optimal convergence rates.

Understanding the particle history during the cold spray process is primordial to better apprehend the particle's mechanical behavior during the impact. If the particle velocity can easily be measured using a high-speed camera, measuring the particle temperature remains a challenge. A solution is to perform numerical simulations of the process using computational fluid dynamics (CFD) simulations. However, most CFD simulation results only give an idea of the particle average temperature. Although it would be valid for metallic particles which exhibit a small temperature difference between the particle core and surface with high thermal stability, it is not the case for polymeric material, because of their low thermal conductivity. In this paper, the thermal gradient of a polymer particle is investigated. While small particles exhibit a uniform temperature distribution, a large temperature gradient is observed for particle diameter larger than 30 µm. In addition, assuming that the particle is spherical without rotation during the flight, the particle exhibits melting at the front. Such a phenomenon can have considerable consequences on the particle behavior during the impact. Furthermore, the influence of the feeding rate on the particle temperature distribution is investigated. If the particles are well diluted inside the nozzle (low feeding rate), the difference in the average temperature of two successive particles is limited to 5 K.

Viscocohesive–frictional particle agglomerates such as cohesive powder mixtures, clusters of cemented granular materials, and iron-ores are commonly found in civil engineering and industries. The compressive and tensile properties of these agglomerates commonly reveal complex behavior, but our understanding of their mechanical strengths is still limited. In this paper, we numerically explore the diametrical compression test of viscocohesive–frictional particle agglomerates by means of the discrete element method, where the system composes of primary spherical particles and systematically varying different values of the cohesive and viscous stress between grains. We impose different compressive downward velocities which apply on the top platen, whereas the bottom platen is immobilized, leading to different compressive and tensile responses of such agglomerates. Based on the previous definition of the dimensionless impact parameter of agglomerates impacting on a rigid plane (Vo in Phys. Rev. E 103:042902), which helps to get a unified description of both compressive and tensile strengths of viscocohesive–frictional particle agglomerates under diametrical compression test by the same quadratic increasing function form. This unified controlling can be well explained due to the unified representation of the densities, intensities, and orientations of the normal forces between grains, leading to robustly providing physical insights into the mechanical strength of agglomerates presented in civil engineering and industries.

This study aims to provide the numerical analysis for a two-dimensional, incompressible Casson hybrid nanofluid (NF) motion due to an exponentially extending sheet subject to an electromagnetic field. The topic of fluid flow on exponentially stretched surfaces has piqued the interest of investigators in view of the wide range of industrial and technological applications. The goal of this research is to investigate the combined influences of Lorentz and electric forces, and thermal radiation on the Casson hybrid NF derived from a vertically exponentially expanding sheet. The Rosseland’s model of radiative diffusion flux has been also considered into account. The Poisson–Boltzmann equation is linearized using the Debye–Hückel method, and the effect of an axial electric field is considered. By using the similarity transformations, the governing equations are converted into a set of nonlinear ordinary differential equations. The homotopy analysis technique has been utilized to solve the system of differential equations. It is concluded from the current analysis that the velocity is an increasing function of mixed convection parameter, bioconvection Rayleigh number, and Helmholtz–Smoluchowski velocity parameter. The Brownian motion, thermophoresis, radiation, and nanoparticle volume fractions enhance the temperature profile. The nanoparticle microorganism is a decreasing function of bioconvection Lewis number and microorganism material parameter.

This study explores the effect of the local fracture mechanisms of unreinforced masonry (URM) walls on their macro-behavior through different contact models implemented within the discrete element method (DEM). The brittle contact constitutive laws are the standard choice for simulating block interaction in the literature when the discontinuum-based analysis of masonry structures is performed using DEM. However, this assumption may yield inaccurate predictions related to the pre- and post-peak behavior of brick or stonework assemblages subjected to combined compression–shear loading. To this end, tension–shear and shear–compression coupled elasto-softening contact models are proposed to simulate crack propagation and collapse mechanism phenomena in masonry structures, providing a more accurate prediction of the force–displacement response of URM walls. Throughout the study, the discontinuous nature of masonry composite is modeled via discrete blocks that can interact with each other along their boundaries based on the point contact hypothesis. Once the adopted modeling strategy is validated, its performance is demonstrated by comparing it against the commonly used brittle contact model and other available computational approaches. A comprehensive sensitivity analysis is performed on various essential parameters characterizing the post-peak behavior of contact models, and significant inferences are made. Finally, the proposed contact models have shown to be better alternatives to existing brittle and uncoupled elasto-softening contact models used for the DEM-based simulation of masonry structures.

Tensile strength is one of the important mechanical parameters for controlling the development of cracks in the Loess Plateau. However, the tensile strength of soil is difficult to be precisely measured due to the lack of satisfying laboratory techniques. Unconfined penetration test (UPT) is commonly used as an indicator to predict soil tensile strength characteristics, while there has been less research study about test parameter values range of UPT and micromechanical characteristics at failure. This study finished 50 groups of UPTs of remolded loess with different disk diameters (12.36–27.81 mm) at various sample heights (37–87 mm) based on Q2 loess in Lintong areas, and the crack development and failure essence in the different failure modes process were investigated by the discrete element modeling. The results showed that disk diameters and sample height were closely correlated with the failure mode. The failure of remolded loess in the UPT is not only tensile failure, which also can occur compression failure and tensile–compression coupling failure. Among them, when the ratio of disk diameters to sample height is about in the range of 0.189–0.309, the sample appears tensile failure. In addition, the ratio of compressive and tensile crack numbers in the sample is 0.16–0.22 in the tensile failure mode. The numerical simulation method provides a way for the observation of failure process and crack development, thereby improving the understanding of failure essence in UPT. The findings will provide a reference way to improve test theory and method of loess tensile strength.

A numerical model based on the total Lagrangian (TL) and weakly compressible (WC) smoothed particle hydrodynamics (SPH) coupling is developed for complex hydroelastic FSI problems. In this coupling scheme, the fluid phase is based on the WCSPH formulation improved by a numerical diffusion term. A TLSPH framework, stabilized by the hourglass control scheme and artificial viscous force, is employed for the solid phase, based on a linear-elastic constitutive model. The proposed model is verified using a variety of benchmark tests involving the free oscillation of a cantilever plate, the hydrostatic water column on an elastic plate, and dam-break flows interacting with deformable solid domains. In addition, the effect of time integration on the solution accuracy of the proposed model is investigated using two different time-integration schemes in the literature with/without a predictor–corrector stage required for multiple calculations in each time step. Comparisons indicate that the proposed model computations obtained with both time-integration schemes have a reasonable agreement with experimental and other numerical model results and provide smooth pressure/stress fields without numerical instability thanks to special treatments. Although numerical computations obtained with both of the time-integration schemes are generally quite similar, it is observed that the time-integration scheme with a predictor–corrector stage provides higher stability in specific cases.